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Compound of Interest

Compound Name: Nizax

Cat. No.: B1679011 Get Quote

Essential guidance for the safe and compliant disposal of Nizax (nizatidine) waste generated in

research, scientific, and drug development environments.

The proper disposal of pharmaceutical products is critical to ensure the safety of personnel,

protect the environment, and maintain regulatory compliance. This document provides detailed

procedures for the disposal of Nizax (nizatidine), a histamine H2-receptor antagonist.

Nizax Disposal Procedures
For laboratory professionals, the primary determination for disposal is whether the waste is

classified as hazardous under the Resource Conservation and Recovery Act (RCRA). Based

on available Safety Data Sheets (SDS), nizatidine is not a listed hazardous waste on the

federal P-list or U-list.[1][2][3] Furthermore, it is not known to consistently exhibit characteristics

of ignitability, corrosivity, or reactivity that would classify it as a characteristic hazardous waste.

[1][4]

However, one SDS does classify nizatidine as hazardous under the OSHA Hazard

Communication Standard with the warning "Harmful if swallowed." While this does not

automatically designate it as RCRA hazardous waste, it underscores the need for careful

handling.

The following step-by-step process outlines the recommended disposal procedure for Nizax in

a laboratory setting.
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Step 1: Waste Identification and Segregation

Characterize the Waste: Determine if the Nizax waste is in its pure form (e.g., expired bulk

powder) or if it is mixed with other materials (e.g., contaminated labware, solutions).

Segregate from Hazardous Waste: Do not mix Nizax waste with RCRA hazardous waste

streams, such as listed solvents or heavy metals. Keep it in a designated and clearly labeled

container.

Step 2: Containerization and Labeling

Select an Appropriate Container: Use a compatible, non-reactive, and sealable container for

collecting Nizax waste. The container should be in good condition and free of leaks.

Label the Container: Clearly label the container with the words "Non-Hazardous

Pharmaceutical Waste" and "Nizatidine." Include the date when waste was first added to the

container.

Step 3: On-Site Management and Storage

Secure Storage: Store the waste container in a designated, secure area away from general

laboratory traffic. This area should be under the control of authorized personnel.

Follow Good Housekeeping Practices: Ensure the storage area is clean and that the exterior

of the waste container remains free of contamination.

Step 4: Disposal

The preferred method for the disposal of non-hazardous pharmaceutical waste is through a

licensed and reputable pharmaceutical waste disposal vendor.

Engage a Professional Waste Vendor: Contract with a waste management company that

specializes in pharmaceutical or medical waste disposal. These vendors are knowledgeable

about federal, state, and local regulations.

Incineration: The most common and environmentally sound disposal method for non-

hazardous pharmaceuticals is incineration at a permitted facility. This method ensures the
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complete destruction of the active pharmaceutical ingredient.

Avoid Sewer Disposal: Do not dispose of Nizax down the drain or in the sanitary sewer.

While not federally prohibited for non-hazardous waste in all cases, this practice is

discouraged to prevent the contamination of waterways.

Landfill as a Last Resort: Landfilling of pharmaceutical waste is generally not recommended

and should only be considered if incineration is not a viable option and it is explicitly

permitted by your waste vendor and local regulations.

Important Note on NDMA Contamination: Some Nizax products have been recalled due to the

presence of the impurity N-nitrosodimethylamine (NDMA), a probable human carcinogen. While

this recall is primarily a patient safety issue, it further emphasizes the importance of proper

disposal to prevent environmental contamination.

Quantitative Data Summary
Parameter Value Reference

Oral LD50 (Mouse) 1630 mg/kg

Oral LD50 (Monkey) >1200 mg/kg

RCRA Hazardous Waste No (Not P- or U-listed)

OSHA Hazard Communication "Harmful if swallowed"

Nizax Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of Nizax
in a laboratory setting.

Caption: Nizax Disposal Decision Workflow for Laboratories.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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